Cas no 80920-61-2 (Phosphorimidic triamide, N,N-dibutyl-N',N',N'',N'',N'''-pentaethyl-)

Phosphorimidic triamide, N,N-dibutyl-N',N',N'',N'',N'''-pentaethyl- structure
80920-61-2 structure
Product Name:Phosphorimidic triamide, N,N-dibutyl-N',N',N'',N'',N'''-pentaethyl-
CAS No:80920-61-2
MF:C18H43N4P
MW:346.534585237503
CID:704826
PubChem ID:12865697
Update Time:2025-04-19

Phosphorimidic triamide, N,N-dibutyl-N',N',N'',N'',N'''-pentaethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorimidic triamide, N,N-dibutyl-N',N',N'',N'',N'''-pentaethyl-
    • N-[bis(diethylamino)-ethylimino-λ<sup>5</sup>-phosphanyl]-N-butylbutan-1-amine
    • N,N-Dibutyl-N',N',N'',N'',N'''-pentaethylphosphorimidic triamide
    • DTXSID30511851
    • 80920-61-2
    • Inchi: 1S/C18H43N4P/c1-8-15-17-22(18-16-9-2)23(19-10-3,20(11-4)12-5)21(13-6)14-7/h8-18H2,1-7H3
    • InChI Key: PEFMYSIGKFGFFJ-UHFFFAOYSA-N
    • SMILES: P(=NCC)(N(CC)CC)(N(CC)CC)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 346.32253439g/mol
  • Monoisotopic Mass: 346.32253439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 22.1Ų
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